Enzymatic Inhibition Potency vs. Covalent Inhibitors
In a computational modeling study integrating experimental IC50 data, PIN1 inhibitor 6 (compound 38) demonstrated an IC50 of 1.68 μM [1]. This places it in an intermediate potency range compared to highly potent covalent inhibitors such as Sulfopin (Ki=17 nM) and moderately potent agents like KPT-6566 (IC50=640 nM, Ki=625.2 nM) . The 1.68 μM value is approximately 2.6-fold weaker than KPT-6566 and 99-fold weaker than Sulfopin. This quantitative difference indicates that PIN1 inhibitor 6 may be less suitable for studies requiring maximal target engagement but may offer advantages in settings where moderate, tunable inhibition is desired to avoid complete pathway shutdown.
| Evidence Dimension | Pin1 enzymatic inhibition potency (IC50/Ki) |
|---|---|
| Target Compound Data | IC50 = 1.68 μM |
| Comparator Or Baseline | Sulfopin: Ki = 17 nM; KPT-6566: IC50 = 640 nM, Ki = 625.2 nM |
| Quantified Difference | PIN1 inhibitor 6 is ~99-fold less potent than Sulfopin and ~2.6-fold less potent than KPT-6566 |
| Conditions | Computational model integrating experimental IC50 data from a dataset of 51 Pin1 inhibitors; Sulfopin and KPT-6566 values from fluorescence polarization (FP) and PPIase domain assays, respectively |
Why This Matters
Selecting a Pin1 inhibitor with appropriate potency is critical for avoiding experimental artifacts; a compound with an IC50 of 1.68 μM may provide a useful window for dose-response studies without saturating target engagement.
- [1] Computational Molecular Modeling of Pin1 Inhibition Activity of Quinazoline, Benzophenone, and Pyrimidine Derivatives. Journal of Chemistry, 2019, Article ID 2954250. View Source
